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Compound of Interest

Compound Name: 2,3-Dipalmitoyl-sn-glycerol

Cat. No.: B053276

Essential Safety and Handling Guide for 2,3-
Dipalmitoyl-sn-glycerol

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of 2,3-Dipalmitoyl-sn-glycerol, ensuring laboratory
safety and procedural excellence.

This document provides immediate and essential safety and logistical information for handling
2,3-Dipalmitoyl-sn-glycerol (CAS 6076-30-8)[1][2]. While this substance is not classified as
hazardous, adherence to standard laboratory safety protocols is crucial to ensure a safe
working environment and maintain the integrity of your research.

Personal Protective Equipment (PPE)

When handling 2,3-Dipalmitoyl-sn-glycerol in a powdered form, it is imperative to use
appropriate personal protective equipment to prevent inhalation of dust particles and to avoid
direct contact with skin and eyes. The following PPE is recommended:
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Protection Type Recommended PPE Specification

) Safety glasses with side Must be worn at all times in the
Eye Protection )
shields or goggles laboratory.

Inspect gloves for tears or

Hand Protection Nitrile or latex gloves
holes before use.

Should be fully buttoned to

Body Protection Laboratory coat ]
protect from spills.

Not generally required for

small quantities in a well- Use in a fume hood for
Respiratory Protection ventilated area. A dust mask procedures that may generate

may be used if generating significant dust.

dust.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard operating procedure for handling 2,3-Dipalmitoyl-sn-
glycerol from receipt to use in experimental procedures.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
» Store the container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is -20°C for long-term stability.

2. Preparation for Use:

» Before opening, allow the container to equilibrate to room temperature to prevent
condensation of moisture, which can affect the quality of the lipid.

e Work in a clean, designated area, preferably within a laboratory fume hood to minimize dust
inhalation.

3. Weighing the Powder:

e Use a clean spatula and a weigh boat to measure the desired amount of 2,3-Dipalmitoyl-
sn-glycerol.
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Handle the powder gently to minimize the generation of airborne dust.
Close the container tightly immediately after use.

4. Dissolving the Lipid:

Add the weighed powder to the appropriate solvent in a clean glass container.
Gently swirl or vortex the mixture to dissolve the lipid completely. Sonication may be used to
aid dissolution if necessary.

Disposal Plan: Waste Management Protocol

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection. Follow these steps for the disposal of 2,3-Dipalmitoyl-sn-glycerol and associated
materials.

1. Solid Waste:

e Unused Product: Dispose of as non-hazardous chemical waste according to your institution's
guidelines.

o Contaminated Materials: Items such as weigh boats, pipette tips, and gloves that have come
into contact with the lipid should be placed in a designated solid waste container.

2. Liquid Waste:

e Solutions containing 2,3-Dipalmitoyl-sn-glycerol should be collected in a clearly labeled,
sealed waste container.

e Do not pour solutions down the drain unless permitted by your institution's environmental
health and safety (EHS) office.

3. Empty Containers:

* Rinse the empty container with an appropriate solvent to remove any residual lipid.

¢ The rinsate should be collected as liquid chemical waste.

o Deface the label on the empty container before disposing of it in the regular laboratory glass
waste.

Quantitative Data Summary
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Property Value Reference
CAS Number 6076-30-8 [1][2]
Molecular Formula C35H6805 [1]
Molecular Weight 568.9 g/mol [1]

Purity >98% [1]

Melting Point 67-70 °C

Workflow for Handling 2,3-Dipalmitoyl-sn-glycerol
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Figure 1: Workflow for Safe Handling and Disposal of 2,3-Dipalmitoyl-sn-glycerol

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 2,3-Dipalmitoyl-sn-glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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